![molecular formula C15H15FN2O3S2 B2845031 N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide CAS No. 895476-13-8](/img/structure/B2845031.png)
N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide is a useful research compound. Its molecular formula is C15H15FN2O3S2 and its molecular weight is 354.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant Applications
Compounds with sulfonamide thiazole moiety, similar to the queried compound, have been synthesized and evaluated for their anticonvulsant activities. Derivatives containing such moieties have shown protection against convulsions induced by picrotoxin, with significant anticonvulsive effects observed in some compounds (Farag et al., 2012).
Antimicrobial and Antifungal Agents
Novel heterocyclic compounds incorporating a sulfamoyl moiety, akin to the core structure of interest, have been developed for use as antimicrobial agents. These compounds, synthesized from N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide, showed promising antibacterial and antifungal activities (Darwish et al., 2014).
Anticancer Properties
Research into sulfonamide compounds has revealed potential applications in cancer therapy. For instance, inhibitors targeting the enzyme carbonic anhydrase IX, associated with tumor growth, have been developed. These compounds have demonstrated cytotoxic activity against various human cancer cell lines, including colon, lung, and breast cancer (Morsy et al., 2009). Furthermore, celecoxib derivatives, containing sulfonamide groups, have shown anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, highlighting the versatility of sulfonamide-containing compounds in medicinal chemistry (Küçükgüzel et al., 2013).
Herbicidal Activities
The synthesis of sulfonylureas bearing 1,3,4-thiadiazole moiety has been reported, with these compounds showing significant herbicidal activities. This illustrates the utility of such chemical frameworks in agricultural applications as well (Song et al., 2013).
properties
IUPAC Name |
N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-3-(4-fluorophenyl)sulfonylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O3S2/c16-10-4-6-11(7-5-10)23(20,21)9-8-14(19)18-15-17-12-2-1-3-13(12)22-15/h4-7H,1-3,8-9H2,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRCSDYDDVPKUEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)SC(=N2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.